Chromatography Standards
  • O-Desmethyltramadol hydrochloride
    O-Desmethyltramadol hydrochloride
    • Cat. No.:
    • B145512
    • CAS No.:
    • 185453-02-5
    • Molecular Formula:
    • C15H24ClNO2
    • Molecular Weight:
    • 285.81 g/mol
    Description
    O-Desmethyl-cis-tramadol (hydrochloride) (CRM) is a certified reference material that is structurally categorized as an opioid. It is the main metabolite of cis-tramadol. O-Desmethyl-cis-tramadol has ~400-500-fo...
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  • Diallyl phthalate
    Diallyl phthalate
    • Cat. No.:
    • B1670388
    • CAS No.:
    • 131-17-9
    • Molecular Formula:
    • C6H4(CO2CH2CHCH2)2
      C14H14O4
    • Molecular Weight:
    • 246.26 g/mol
    Description
    Diallyl phthalate is a clear pale-yellow liquid. Odorless. (NTP, 1992)
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  • Dipentyl phthalate
    Dipentyl phthalate
    • Cat. No.:
    • B1670393
    • CAS No.:
    • 131-18-0
    • Molecular Formula:
    • C18H26O4
    • Molecular Weight:
    • 306.4 g/mol
    Description
    Di-n-pentyl phthalate is a clear colorless to light yellow liquid. Practically odorless. Floats on water. (NTP, 1992)
    Dipentyl phthalate is a phthalate ester that is the dipentyl ester of benzene-1,2-dicarbox...
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  • Diaveridine
    Diaveridine
    • Cat. No.:
    • B1670400
    • CAS No.:
    • 5355-16-8
    • Molecular Formula:
    • C13H16N4O2
    • Molecular Weight:
    • 260.29 g/mol
    Description
    Diaveridine is an aminopyrimidine in which the pyrimidine ring carries amino substituents at C-2 and C-4 and a 3,4-dimethoxybenzyl group at C-5. A folic acid antagonist, it is used as a synergist with sulfonamid...
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  • DIBENZ(a,h)ANTHRACENE
    DIBENZ(a,h)ANTHRACENE
    • Cat. No.:
    • B1670416
    • CAS No.:
    • 53-70-3
    • Molecular Formula:
    • C22H14
    • Molecular Weight:
    • 278.3 g/mol
    Description
    Dibenz[a,h]anthracene can cause cancer according to an independent committee of scientific and health experts.
    Dibenz[a,h]anthracene appears as white crystals or pale yellow solid. Sublimes. (NTP, 1992)
    Di...
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  • Dibenzofuran
    Dibenzofuran
    • Cat. No.:
    • B1670420
    • CAS No.:
    • 132-64-9
    • Molecular Formula:
    • C12H8O
    • Molecular Weight:
    • 168.19 g/mol
    Description
    Dibenzofuran is a colorless white crystalline solid. (NTP, 1992)
    Dibenzofuran is a mancude organic heterotricyclic parent that consists of a furan ring flanked by two benzene rings ortho-fused across the 2,3-...
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  • Dibenzothiophene
    Dibenzothiophene
    • Cat. No.:
    • B1670422
    • CAS No.:
    • 132-65-0
    • Molecular Formula:
    • C12H8S
    • Molecular Weight:
    • 184.26 g/mol
    Description
    Dibenzothiophene is a mancude organic heterotricyclic parent that consists of a thiophene ring flanked by two benzene rings ortho-fused across the 2,3- and 4,5-positions. It has a role as a keratolytic drug. It ...
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  • Dibutyl Phthalate
    Dibutyl Phthalate
    • Cat. No.:
    • B1670436
    • CAS No.:
    • 84-74-2
    • Molecular Formula:
    • C16H22O4
      C16H22O4
      C6H4(COOC4H9)2
    • Molecular Weight:
    • 278.34 g/mol
    Description
    Di-n-phtalate is a manufactured chemical that does not occur naturally. It is an odorless and oily liquid that is colorless to faint yellow in color. It is slightly soluble in water and does not evaporate easily...
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  • Dichloroacetic acid
    Dichloroacetic acid
    • Cat. No.:
    • B1670461
    • CAS No.:
    • 79-43-6
    • Molecular Formula:
    • C2H2Cl2O2
      C2H2Cl2O2
      CHCl2COOH
    • Molecular Weight:
    • 128.94 g/mol
    Description
    Dichloroacetic acid appears as a colorless crystalline solid melting at 49 °F. Corrosive to metals and tissue.
    Dichloroacetic acid is an organochlorine compound comprising acetic acid carrying two chloro subs...
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  • Diclofenac sodium salt, analytical standard
    Diclofenac sodium salt, analytical standard
    • Cat. No.:
    • B1670476
    • CAS No.:
    • 15307-79-6
    • Molecular Formula:
    • C14H11Cl2NNaO2
    • Molecular Weight:
    • 319.1 g/mol
    Description
    Diclofenac sodium is the sodium salt of diclofenac. It contains a diclofenac(1-).
    Diclofenac Sodium is the sodium salt form of diclofenac, a benzene acetic acid derivate and nonsteroidal anti-inflammatory dru...
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